Cas no 826995-61-3 (Benzo[b]thiophene-2-carboxylic acid, 6-fluoro-4-methyl-)

Benzo[b]thiophene-2-carboxylic acid, 6-fluoro-4-methyl- structure
826995-61-3 structure
Product Name:Benzo[b]thiophene-2-carboxylic acid, 6-fluoro-4-methyl-
CAS No:826995-61-3
MF:C10H7FO2S
MW:210.224785089493
CID:686954
PubChem ID:57353794
Update Time:2025-04-19

Benzo[b]thiophene-2-carboxylic acid, 6-fluoro-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 6-fluoro-4-methyl-1-benzothiophene-2-carboxylic acid
    • Benzo[b]thiophene-2-carboxylic acid, 6-fluoro-4-methyl-
    • INDEX NAME NOT YET ASSIGNED
    • 826995-61-3
    • DTXSID50722604
    • Inchi: 1S/C10H7FO2S/c1-5-2-6(11)3-8-7(5)4-9(14-8)10(12)13/h2-4H,1H3,(H,12,13)
    • InChI Key: TXZDWQMTQIVXPT-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC2=C1C=C(C=C2C)F

Computed Properties

  • Exact Mass: 210.01507880g/mol
  • Monoisotopic Mass: 210.01507880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • Density: 1.439
  • Boiling Point: 390.5°C at 760 mmHg
  • Flash Point: 190°C
  • Refractive Index: 1.664
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